Cas no 108957-75-1 (Diethyl 3,5-Dimethoxybenzylphosphonate)

• Product Name: Diethyl 3,5-Dimethoxybenzylphosphonate
• CAS No: 108957-75-1
• MF: C₁₃H₂₁O₅P
• MW: 288.276605367661
• CID: 128224
• PubChem ID: 11437684
• Update Time: 2025-07-02

Diethyl 3,5-Dimethoxybenzylphosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 3,5-Dimethoxybenzylphosphonate
• 1-(diethoxyphosphorylmethyl)-3,5-dimethoxybenzene
• Phosphonic acid,P-[(3,5-dimethoxyphenyl)methyl]-, diethyl ester
• 3,5-dimethoxybenzyl diethyl phosphonate
• diethyl (3,5-dimethoxyphenyl)methylphosphonate
• P-[(3,5-Dimethoxyphenyl)methyl]phosphonic Acid Diethyl Ester
• CS-0151419
• FT-0666761
• diethyl (3,5-dimethoxybenzyl)-phosphonate
• MFCD18252337
• DTXSID50465908
• (3,5-Dimethoxy-benzyl)-phosphonic acid diethyl ester
• VYWCMXXBAOVBSJ-UHFFFAOYSA-N
• Diethyl3,5-Dimethoxybenzylphosphonate
• SY309610
• SCHEMBL1486664
• diethyl-(3,5-dimethoxybenzyl)phosphonate
• J-520292
• 108957-75-1
• diethyl [(3,5-dimethoxyphenyl)methyl]phosphonate
• DA-15734

• MDL： MFCD18252337
• Inchi： 1S/C13H21O5P/c1-5-17-19(14,18-6-2)10-11-7-12(15-3)9-13(8-11)16-4/h7-9H,5-6,10H2,1-4H3
• InChI Key： VYWCMXXBAOVBSJ-UHFFFAOYSA-N
• SMILES： P(CC1C=C(C=C(C=1)OC)OC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 288.11300
• Monoisotopic Mass: 288.11266076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 63.80000
• LogP: 3.46990

Additional information on Diethyl 3,5-Dimethoxybenzylphosphonate

Comprehensive Guide to Diethyl 3,5-Dimethoxybenzylphosphonate (CAS No. 108957-75-1): Properties, Applications, and Industry Insights

Diethyl 3,5-Dimethoxybenzylphosphonate (CAS No. 108957-75-1) is a specialized organophosphorus compound widely recognized for its versatility in organic synthesis and pharmaceutical research. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention due to its unique molecular structure and functional groups, which enable it to participate in key reactions such as the Horner-Wadsworth-Emmons (HWE) reaction. Researchers and manufacturers frequently search for "Diethyl 3,5-Dimethoxybenzylphosphonate synthesis" or "CAS 108957-75-1 applications," reflecting its relevance in modern chemistry.

The compound's phosphonate ester moiety and dimethoxybenzyl substituents make it a valuable building block for constructing complex molecules. Its role in the development of bioactive compounds and flavonoid derivatives aligns with current trends in drug discovery and green chemistry. As sustainability becomes a priority, inquiries like "eco-friendly phosphonate reagents" or "Diethyl 3,5-Dimethoxybenzylphosphonate solubility" highlight its potential in reducing hazardous waste generation during synthesis.

From a technical perspective, Diethyl 3,5-Dimethoxybenzylphosphonate exhibits excellent stability under standard conditions, with a molecular formula of C₁₃H₂₁O₅P and a molar mass of 288.28 g/mol. Its liquid state at room temperature and moderate boiling point facilitate handling in laboratory settings. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity, addressing frequent queries like "CAS 108957-75-1 NMR data" or "HPLC methods for phosphonate analysis."

In industrial applications, this compound serves as a precursor for UV absorbers and antioxidants, catering to the cosmetics and polymer industries. The rise of "natural product mimics" and "functional material design" has further driven its adoption. Additionally, its compatibility with microwave-assisted synthesis techniques answers the demand for faster, energy-efficient protocols—a topic frequently explored in academic forums and patent literature.

Quality control remains a critical focus, with suppliers emphasizing ≥98% purity grades to meet stringent research requirements. Searches for "reliable Diethyl 3,5-Dimethoxybenzylphosphonate suppliers" or "bulk pricing CAS 108957-75-1" underscore the need for transparent sourcing. Regulatory compliance, particularly regarding REACH and GMP standards, is another hot topic, ensuring safe handling and international trade.

Future prospects for Diethyl 3,5-Dimethoxybenzylphosphonate include its integration into catalysis and nanomaterial functionalization, areas gaining traction in peer-reviewed studies. As synthetic methodologies evolve, this compound is poised to play a pivotal role in advancing precision chemistry and molecular engineering—keywords increasingly populating scientific search engines.